2-Bromo-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanone
Overview
Description
2-Bromo-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanone, also known as 2-Bromo-1-(2-fluoro-5-trifluoromethylphenyl)ethanone, is a synthetic compound with a wide range of applications in the sciences. It is a versatile molecule with a variety of uses in the fields of chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Synthesis and Pharmacological Activities
Research has explored the synthesis of novel compounds with potential anxiolytic activities, employing halogenated benzaldehydes, including 2-bromo-substituted variants, as key intermediates. These studies contribute to the development of new therapeutic agents with improved efficacy and safety profiles. One notable study presented a general synthesis route for 1-phenyl-2-(4-aryl-1,3,4,5-tetrahydropyrido[2,3-b][1,4]diazepin-2-ylidene)-ethanones, utilizing a basic-activated cyclization reaction. This methodology highlighted the versatility of halogenated benzaldehydes in synthesizing compounds with potential anxiolytic activity (Liszkiewicz et al., 2006).
Molecular Structure Analysis
Another significant application is in the detailed analysis of molecular structures, where researchers employed computational methods to study the optimized molecular structure and vibrational frequencies of certain compounds. For example, the study of 1-[5-(4-Bromophenyl)-3-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-1-yl]ethanone provided insights into its molecular stability, charge transfer, and potential applications in nonlinear optics through HOMO-LUMO analysis and molecular docking studies. These analyses suggest inhibitory activity against specific targets, potentially offering a pathway to novel anti-neoplastic agents (Mary et al., 2015).
Organometallic Chemistry
In organometallic chemistry, the synthesis of phenyl(1-bromo-1,2,2,2-tetrafluoroethyl)mercury highlighted an innovative approach to generating organomercury compounds with potential applications in material science and catalysis. This research demonstrated the versatility of halogenated ethanones in synthesizing complex organometallic structures, which could be utilized in developing new materials or catalytic processes (Seyferth et al., 1975).
Advanced Material Synthesis
Moreover, the palladium-catalyzed monofluoromethylation of substituted 2-bromo-1,3-dienes using fluorobis(phenylsulfonyl)methane as a pronucleophile exemplifies the role of such compounds in synthesizing fluorinated allenes. These fluorinated compounds are isosteres of biologically attractive allenic alcohols, indicating their importance in medicinal chemistry and material sciences for creating biologically relevant and functional materials (Ogasawara et al., 2009).
properties
IUPAC Name |
2-bromo-1-[2-fluoro-5-(trifluoromethyl)phenyl]ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5BrF4O/c10-4-8(15)6-3-5(9(12,13)14)1-2-7(6)11/h1-3H,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LQPAQYQHUGXFED-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(F)(F)F)C(=O)CBr)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5BrF4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30381132 |
Source
|
| Record name | 2-Bromo-1-[2-fluoro-5-(trifluoromethyl)phenyl]ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30381132 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
285.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
202664-36-6 |
Source
|
| Record name | 2-Bromo-1-[2-fluoro-5-(trifluoromethyl)phenyl]ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30381132 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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